Cas no 852389-04-9 (5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol)

• Product Name: 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol
• CAS No: 852389-04-9
• MF: C₁₅H₁₁ClN₂S
• MW: 286.779240846634
• CID: 3108070
• PubChem ID: 4846975
• Update Time: 2025-05-21

5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol
• Z85921943
• SMR000264362
• Q27186045
• CS-0232516
• CHEMBL1347553
• HMS2580J15
• AKOS034636873
• MLS000417094
• CHEBI:107717
• 4-(4-chlorophenyl)-3-phenyl-1H-imidazole-2-thione
• EN300-12741
• 852389-04-9

• Inchi： 1S/C15H11ClN2S/c16-12-8-6-11(7-9-12)14-10-17-15(19)18(14)13-4-2-1-3-5-13/h1-10H,(H,17,19)
• InChI Key： ZUHUPNVZKHINMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CNC(N1C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 286.0331472Da
• Monoisotopic Mass: 286.0331472Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 419.0±55.0 °C at 760 mmHg
• Flash Point: 207.2±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol

5-(4-Chlorophenyl)-1-Phenyl-1H-Imidazole-2-Thiol (CAS No. 852389-04-9): An Overview of Its Structure, Properties, and Applications

5-(4-Chlorophenyl)-1-Phenyl-1H-imidazole-2-thiol (CAS No. 852389-04-9) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug discovery and development. This compound, also known as C13H10ClNS2, is a member of the imidazole-thiol family, which is known for its diverse biological activities and structural versatility.

The molecular structure of 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol consists of an imidazole ring fused with a thiol group and substituted with a 4-chlorophenyl and a phenyl group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various research applications.

In terms of physical properties, 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol is a solid at room temperature with a molecular weight of 273.75 g/mol. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These solubility characteristics make it suitable for use in various experimental setups, including in vitro assays and animal models.

The chemical reactivity of 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol is primarily driven by the thiol group, which can participate in redox reactions, coordination chemistry, and thiol-disulfide exchange reactions. The thiol group's reactivity makes it a valuable moiety in the design of bioconjugates and prodrugs, where it can be used to link targeting ligands or enhance the pharmacokinetic properties of drug molecules.

In the context of medicinal chemistry, 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol has been studied for its potential therapeutic applications. Recent research has shown that this compound exhibits promising antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal activity is attributed to the compound's ability to disrupt fungal cell membranes and inhibit essential enzymes involved in fungal metabolism.

Beyond its antifungal properties, 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol could be a valuable lead compound for the development of novel anticancer drugs.

The biological activities of 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol are not limited to antifungal and anticancer effects. Research has also explored its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6) in activated immune cells. This anti-inflammatory activity could make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

To further understand the mechanism of action of 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol, several studies have focused on its interaction with specific biological targets. For example, it has been shown to bind to certain proteins involved in cell signaling pathways, such as protein kinases and transcription factors. These interactions can lead to the modulation of gene expression and cellular processes, contributing to its diverse biological effects.

In addition to its therapeutic potential, 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol has also been used as a tool compound in chemical biology research. Its unique structure and reactivity make it an excellent candidate for probing cellular processes and identifying new drug targets. For instance, it has been used to study the role of thiols in redox signaling pathways and to develop new methods for detecting thiol-containing biomolecules.

The synthesis of 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol has been extensively studied, with several efficient synthetic routes reported in the literature. One common approach involves the reaction of 4-chlorobenzaldehyde with phenyliminoacetonitrile followed by cyclization with thiourea. This method provides high yields and good purity, making it suitable for large-scale production.

In conclusion, 5-(4-chlorophenyl)-1-phenyl-1H-imidazole-2-thiol (CAS No. 852389-04-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique structure and chemical properties make it an attractive candidate for further research and development as a therapeutic agent or tool compound. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.